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Compound of Interest

Compound Name: SQ 11,447
CAS No.: 33406-68-7
Cat. No.: B1218931
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of SQ 11,447. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, the following procedures are based on general best practices for handling novel
chemical entities and data from structurally related compounds. A thorough risk assessment
should be conducted before commencing any work.

Chemical Identification
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Identifier Value

) 1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-
Chemical Name

methylurea[1]
Synonym SQ 11,447
CAS Number 33406-68-7[1]
Molecular Formula C13H21N30S[1]
Molecular Weight 267.39 g/mol [1]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for SQ 11,447, a cautious approach to personal
protection is mandatory. The following PPE is recommended at a minimum:

PPE Category Item Specification

Nitrile or neoprene gloves.
Hand Protection Chemical-resistant gloves Change frequently, especially

after direct contact.

) Safety glasses with side Must be worn at all times in the
Eye Protection )
shields or goggles laboratory.

Fully buttoned. Consider a
Body Protection Laboratory coat chemically resistant apron for

larger quantities.

All handling of solid or

solutions of SQ 11,447 should
Respiratory Protection Fume hood be performed in a certified

chemical fume hood to avoid

inhalation.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
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Ensure a calibrated analytical balance is located within a fume hood or a ventilated balance
enclosure.

Prepare all necessary solvents and equipment before handling the compound.
Verify that the chemical fume hood is functioning correctly.
. Weighing and Solution Preparation:
Handle the solid compound exclusively within the fume hood.
Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.
When preparing solutions, add the solvent to the solid slowly to prevent splashing.
. Experimental Use:
Keep all containers with SQ 11,447 clearly labeled and sealed when not in use.
Conduct all reactions and manipulations within the fume hood.
Avoid direct contact with the skin and eyes.
. Spill and Emergency Procedures:

Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

Large Spills: Evacuate the area and contact the institutional safety office.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing SQ 11,447 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a clearly labeled, sealed, and

Solid Waste ]
puncture-proof container.
Collect in a labeled, sealed, and chemically
Liquid Waste compatible waste container. Do not mix with
incompatible waste streams.
Contaminated PPE Dispose of as solid chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow

The following diagram outlines a general workflow for handling SQ 11,447 in a laboratory
setting.
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Caption: General laboratory workflow for handling SQ 11,447.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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